Cas no 1098652-28-8 (5-Bromo-3-ethyl-6-methylpyridin-2-amine)

• Product Name: 5-Bromo-3-ethyl-6-methylpyridin-2-amine
• CAS No: 1098652-28-8
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• MDL: MFCD11043703
• CID: 4571839
• PubChem ID: 20779273
• Update Time: 2025-10-22

5-Bromo-3-ethyl-6-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-ethyl-6-methylpyridin-2-amine
• Z2507870673
• 5-Bromo-3-ethyl-6-methylpyridin-2-amine

• MDL： MFCD11043703
• Inchi： 1S/C8H11BrN2/c1-3-6-4-7(9)5(2)11-8(6)10/h4H,3H2,1-2H3,(H2,10,11)
• InChI Key： NKZWFTVDSOFZLY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C(=C1)CC)N

Computed Properties

• Exact Mass: 214.011
• Monoisotopic Mass: 214.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-3-ethyl-6-methylpyridin-2-amine

Research Brief on 5-Bromo-3-ethyl-6-methylpyridin-2-amine (CAS: 1098652-28-8): Recent Advances and Applications

The compound 5-Bromo-3-ethyl-6-methylpyridin-2-amine (CAS: 1098652-28-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block in drug discovery and development. Recent studies have explored its applications in medicinal chemistry, particularly in the synthesis of novel heterocyclic compounds with therapeutic potential. This research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug design.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of 5-Bromo-3-ethyl-6-methylpyridin-2-amine as a key intermediate in the synthesis of kinase inhibitors. The study demonstrated that the bromo and amino functional groups on the pyridine ring facilitate selective cross-coupling reactions, enabling the construction of complex molecules with high yield and purity. The researchers also noted that the ethyl and methyl substituents enhance the compound's stability, making it suitable for further derivatization under various reaction conditions.

In another study, researchers investigated the biological activity of derivatives synthesized from 5-Bromo-3-ethyl-6-methylpyridin-2-amine. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives exhibited potent inhibitory effects against specific cancer cell lines. The study attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. These findings underscore the potential of 5-Bromo-3-ethyl-6-methylpyridin-2-amine as a scaffold for developing anticancer agents.

Further research has explored the compound's utility in fragment-based drug design (FBDD). A team of scientists utilized 5-Bromo-3-ethyl-6-methylpyridin-2-amine as a starting fragment to generate a library of small molecules targeting protein-protein interactions (PPIs). The study, featured in ACS Chemical Biology, reported that several fragments derived from this compound showed promising binding affinities to target proteins, suggesting its potential in addressing challenging drug targets.

In addition to its applications in drug discovery, 5-Bromo-3-ethyl-6-methylpyridin-2-amine has also been investigated for its role in agrochemical research. A recent patent application described its use as an intermediate in the synthesis of novel pesticides with improved efficacy and environmental safety profiles. The patent highlighted the compound's compatibility with green chemistry principles, further broadening its appeal in industrial applications.

Despite these advancements, challenges remain in optimizing the synthetic routes and scaling up production of 5-Bromo-3-ethyl-6-methylpyridin-2-amine. Future research directions may include exploring alternative catalysts and reaction conditions to improve yield and reduce costs. Additionally, further biological studies are needed to fully elucidate the compound's mechanism of action and therapeutic potential.

In conclusion, 5-Bromo-3-ethyl-6-methylpyridin-2-amine (CAS: 1098652-28-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility in synthesis, coupled with its demonstrated biological activity, positions it as a valuable tool for drug discovery and development. Continued research efforts will likely uncover new applications and optimize its utility in addressing unmet medical needs.